Cas no 99-85-4 (γ-Terpinene)

• Product Name: γ-Terpinene
• CAS No: 99-85-4
• MF: C₁₀H₁₆
• MW: 136.234043121338
• MDL: MFCD00001537
• CID: 35044
• PubChem ID: 87572393
• Update Time: 2025-04-18

γ-Terpinene Chemical and Physical Properties

Names and Identifiers

• 4-Isopropyl-1-methyl-1,4-cyclohexadiene
• gamma-Terpinene
• p-Mentha-1,4-diene
• γ-Terpinene
• 1-methyl-4-propan-2-ylcyclohexa-1,4-diene
• TERPINENE, gamma-(P)
• &gamma
• Gamma Terpinene
• γ-Terpinene
• 1-Methyl-4-(1-methylethyl)-1,4-cyclohexadiene
• Moslene
• Crithmene
• 1-Isopropyl-4-methyl-1,4-cyclohexadiene
• 1,4-p-Menthadiene
• 1-Isopropyl-4-methylcyclohexa-1,4-diene

• MDL： MFCD00001537
• Inchi： 1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,7-8H,5-6H2,1-3H3
• InChI Key： YKFLAYDHMOASIY-UHFFFAOYSA-N
• SMILES： CC1CC=C(C(C)C)CC=1

Computed Properties

• Exact Mass: 136.12500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.85 g/mL at 25 °C(lit.)
• Melting Point: -59.03°C (estimate)
• Boiling Point: 182 °C(lit.)
• Flash Point: Fahrenheit: 122 ° f
  Celsius: 50 ° c
  
• Refractive Index: n20/D 1.474(lit.)
• Solubility: water: soluble5%, clear, colorless to faintly yellow
• PSA: 0.00000
• LogP: 3.30890
• Merck: 9170
• Vapor Pressure: ~0.7 mmHg ( 20 °C)
• Color/Form: 2000 μg/mL in methanol
• FEMA: 3559 | P-MENTHA-1,4-DIENE
• Solubility: Soluble in ethanol and most non-volatile oils, insoluble in water.

γ-Terpinene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226;H315;H319
• Warning Statement： P210;P233;P240;P264;P280;P302;P352;P305;P351;P501
• Hazardous Material transportation number：UN 2319 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-23
• RTECS：OS8070000
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：2-8°C
• HazardClass：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R36/37/38

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